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Compound of Interest

Compound Name: N-Benzoylanthranilate

Cat. No.: B1266099

This guide provides immediate, essential safety protocols and logistical plans for researchers,
scientists, and drug development professionals handling N-Benzoylanthranilate. The following
procedures are based on available safety data for the compound and related chemical
structures.

Chemical Identifier:

Name: N-Benzoylanthranilate

CAS Number: 579-93-1[1]

Molecular Formula: C1aH10NO37[1]

Molecular Weight: 240.23 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)

N-Benzoylanthranilate is classified as an irritant and may cause allergic skin reactions.[2] It is
crucial to use appropriate personal protective equipment to minimize exposure.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).

Prevents skin contact, which
can cause irritation and allergic

reactions.[2]

Body Protection

A laboratory coat or chemical-

resistant apron.

Protects against incidental skin
contact and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be necessary if
dust or aerosols are

generated.

Prevents respiratory irritation.

[2]

Experimental Protocols: Safe Handling and Emergency

Procedures

Adherence to standardized laboratory procedures is paramount when working with N-

Benzoylanthranilate to ensure personnel safety and experimental integrity.

Standard Operating Procedure for Handling N-Benzoylanthranilate

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.

o Assemble all necessary equipment and reagents before handling the compound.

o Don the appropriate PPE as specified in the table above.

o Locate the nearest safety shower and eyewash station.

e Handling:
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o Avoid direct contact with the skin, eyes, and clothing.

o Minimize the creation of dust or aerosols.

o Keep containers tightly closed when not in use.

e Spill Cleanup:

o In case of a spill, evacuate non-essential personnel from the immediate area.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).[3][4]

o Place the absorbed material into a sealed, labeled container for hazardous waste

disposal.[5][6]

o Clean the spill area with soap and water.[5]

o For large spills, contact your institution's Environmental Health and Safety (EHS)

department.

First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Move the affected person to fresh air. If
breathing is difficult, seek immediate medical

attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected skin with soap and plenty of
water.[2] If skin irritation or a rash occurs, get

medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.
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Disposal Plan

Proper disposal of N-Benzoylanthranilate and contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. The
container must be clearly labeled with the

Unused N-Benzoylanthranilate chemical name and associated hazards. Do not
mix with other waste streams unless

compatibility is confirmed.[7]

i ] Place in a sealed, labeled container for
Contaminated Labware (e.g., gloves, wipes) )
hazardous waste disposal.

Handle uncleaned containers as you would the
Empty Containers product itself. Follow institutional guidelines for

the disposal of empty chemical containers.

Visual Workflow for Safe Handling of N-
Benzoylanthranilate

The following diagram outlines the key decision points and procedural flow for safely handling
N-Benzoylanthranilate from preparation to disposal.
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Caption: Workflow for the safe handling of N-Benzoylanthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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